2-Fluoro-4-methyl-5-nitrobenzoic acid

• IUPAC Name: 2-fluoro-4-methyl-5-nitrobenzoic acid
• InChI: InChI=1S/C8H6FNO4/c1-4-2-6(9)5(8(11)12)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key: UBAWHHHAAFFKGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)F
• Molecular Formula: C8H6FNO4
• DSSTOX Substance ID: DTXSID90619589
• Molecular Weight: 199.14 g/mol
• CAS RN: 753924-40-2

Description

2-Fluoro-4-methyl-5-nitrobenzoic acid is a compound with the molecular weight of 199.14. It is a yellow to brown solid.

Molecular Structure Analysis

The IUPAC name for this compound is 2-fluoro-5-methyl-4-nitrobenzoic acid. The InChI code is 1S/C8H6FNO4/c1-4-2-5(8(11)12)6(9)3-7(4)10(13)14/h2-3H,1H3,(H,11,12).

Chemical Reactions Analysis

While specific chemical reactions involving 2-Fluoro-4-methyl-5-nitrobenzoic acid are not detailed in the literature, nitro compounds in general are known to participate in a variety of reactions, including displacement reactions with nitrite ions.

Scientific Research Applications

Synthesis of Dibenz[b,f]oxazepin-11(10H)-ones

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Synthesis of Substituted Dibenzazocines

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Synthesis of Oxazepines

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Synthesis of Potential Inhibitors of p38α Mitogen-Activated Protein Kinase (MAPK)

. This application is particularly important in the field of medicinal chemistry.

Fluorinated Building Blocks

. Fluorinated compounds are of great interest in the field of drug discovery due to the unique properties of fluorine.

Chemical Research and Development

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Safety and Hazards

The compound is classified as a potential skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to handle it with personal protective equipment, in a well-ventilated area, and avoid contact with skin, eyes, and avoid ingestion and inhalation.

Mechanism of Action

Target of Action

Nitrobenzoic acid derivatives are known to interact with various enzymes and receptors, influencing their activity .

Mode of Action

The mode of action of 2-Fluoro-4-methyl-5-nitrobenzoic acid involves its interaction with its targets, leading to changes in their function. The compound is reported to react with an aldehyde, isonitrile, and a primary amine tethered to a Boc-protected internal amino or hydroxyl nucleophile . This interaction can lead to changes in the biochemical pathways within the cell.

Biochemical Pathways

Nitrobenzoic acid derivatives are known to influence various biochemical pathways, including those involved in cell signaling and metabolism .

Result of Action

The compound’s interactions with its targets can lead to changes in cellular function, potentially influencing cell signaling, metabolism, and other cellular processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Fluoro-4-methyl-5-nitrobenzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .

Synthesis routes and methods

Procedure details

2-Fluoro-4-methylbenzoic acid (1 g, 6.49 mmol) in H2SO4 (19 ml, 356 mmol) was cooled to 0° C. in an ice salt water bath and treated dropwise with mixture of H2SO4 (0.763 ml, 14.31 mmol) and nitric acid (0.65 ml, 14.54 mmol) over 10 min. The reaction mixture was stirred at 0° C. for 3 hrs and poured into ice/water (200 ml) and stirred for a further hour. The resulting suspension was collected by filtration, dried in vacuo and collected in EtOH, azeotroping to dryness to afford the title compound.